Lithium hydroxide monohydrate

• IUPAC Name: lithium;hydroxide
• InChI: InChI=1S/Li.H2O/h;1H2/q+1;/p-1
• InChI Key: WMFOQBRAJBCJND-UHFFFAOYSA-M
• Canonical SMILES: [Li+].[OH-]
• Molecular Formula: HLiO, LiOH
• Related CAS: 1310-66-3 (monohydrate), 17341-24-1 (Parent)
• DSSTOX Substance ID: DTXSID70893845, DTXSID901337186
• Molecular Weight: 24.0 g/mol
• Physical Description: Lithium hydroxide, solution appears as a clear to water-white liquid which may have a pungent odor. Contact may cause severe irritation to skin, eyes, and mucous membranes. It may be toxic by ingestion, inhalation and skin absorption. It is used to make other chemicals., Dry Powder; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals, White crystals or granular powder; [AIHA] Readily absorbs carbon dioxide and water from air; [Merck Index] White odorless granules; Hygroscopic; [Alfa Aesar MSDS], COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS.
• Solubility: Solubility in water, g/100ml at 20 °C: 12.8 (good)
• Density: 2.54 g/cm³
• Vapor Pressure: Vapor pressure, Pa at 20 °C: (negligible)
• CAS No.: 1310-65-2, 64538-53-0
• Melting Point: 450-471 °C

Description

Lithium hydroxide monohydrate is an inorganic compound with the chemical formula LiOH·H₂O. It appears as a white-to-colorless, crystalline salt that is highly hygroscopic, meaning it readily absorbs moisture from the air. This compound is soluble in water, methanol, and somewhat soluble in ethanol, but only sparingly soluble in isopropanol . It is widely used in various industrial applications due to its strong basic properties.

Mechanism of Action

Target of Action

Lithium hydroxide monohydrate (LiOH·H2O) is an inorganic compound that primarily targets acids, certain metals, and polymerizable organic compounds . It neutralizes acids exothermically to form salts plus water . It also reacts with certain metals, such as aluminum and zinc, to form oxides or hydroxides of the metal and generate gaseous hydrogen . Furthermore, it may initiate polymerization reactions in polymerizable organic compounds, especially epoxides .

Mode of Action

The compound interacts with its targets through chemical reactions. For instance, it neutralizes acids through a neutralization reaction, which is an exothermic process that results in the formation of salts and water . When reacting with metals, it forms oxides or hydroxides of the metal and releases hydrogen gas . In the case of polymerizable organic compounds, it can initiate polymerization reactions .

Biochemical Pathways

It’s known that it can be used as a catalyst to synthesize 3,4-disubstituted pyrrole derivatives by reacting with aromatic aldehydes and enolisable ketones via in situ formation of chalcones .

Pharmacokinetics

It’s known that it is soluble in water and slightly soluble in ethanol . This solubility could potentially influence its absorption, distribution, metabolism, and excretion (ADME) properties, impacting its bioavailability.

Result of Action

The result of this compound’s action depends on the context of its use. For instance, in the context of acid neutralization, the result is the formation of salts and water . When reacting with metals, the result is the formation of metal oxides or hydroxides and the release of hydrogen gas . In the context of polymerizable organic compounds, it can initiate polymerization reactions .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it has been found that chemicals, such as soda ash and quicklime, together with heat and electricity production are the largest contributors in most environmental impact categories . Moreover, it’s known that this compound is a strong base, and its reactivity can be influenced by factors such as temperature and pressure . It’s also important to avoid contamination of surface, ground, and sewerage waters .

Biochemical Analysis

Biochemical Properties

Lithium hydroxide monohydrate is a strong base, although it is the weakest known alkali metal hydroxide . It can neutralize acids exothermically to form salts plus water . It also reacts with certain metals, such as aluminum and zinc, to form oxides or hydroxides of the metal and generate gaseous hydrogen .

Cellular Effects

In severe cases, lithium can cause apathy, sluggishness, drowsiness, slurred speech, blurred vision, irregular eye movements, weakness, incoordination, lethargy, heart effects, brain effects, ringing in the ears, tremors and muscle twitching, central nervous system damage, kidney effects, thyroid changes, coma, pulmonary edema, and renal failure .

Molecular Mechanism

This compound is often produced industrially from lithium carbonate in a metathesis reaction with calcium hydroxide . The reaction is as follows: Li2CO3 + Ca(OH)2 → 2 LiOH + CaCO3 . The initially produced hydrate is dehydrated by heating under vacuum up to 180 °C .

Temporal Effects in Laboratory Settings

This compound particles were well dispersed on the nanoscale level, and the diameter of nanoparticles was about 20–30 nm in the case of the carbon nanospheres and 50–100 nm the case of the MWCNTs . The thermochemical composite materials LiOH·H2O/CNSs (2020 kJ/kg), LiOH·H2O/MWCNTs (1804 kJ/kg), and LiOH·H2O/AC (1236 kJ/kg) exhibited obviously improved heat storage density and higher hydration rate than pure LiOH·H2O (661 kJ/kg) .

Dosage Effects in Animal Models

For example, in animal models of vanishing white matter, lithium improved motor behavior in homozygous eif2b5 mutant zebrafish .

Metabolic Pathways

This compound is often produced industrially from lithium carbonate in a metathesis reaction with calcium hydroxide . This suggests that it may be involved in metabolic pathways related to these substances.

Transport and Distribution

It is known that this compound is soluble in water , which suggests that it could be transported and distributed within cells and tissues via the body’s water-based fluids.

Subcellular Localization

Given its solubility in water , it is likely that it could be found throughout the cell wherever water is present.

Preparation Methods

Synthetic Routes and Reaction Conditions: Lithium hydroxide monohydrate can be synthesized through several methods:

This is the most common industrial method where lithium carbonate reacts with calcium hydroxide to produce lithium hydroxide and calcium carbonate:

Causticization of Lithium Carbonate: $$\text{Li}_2\text{CO}_3 + \text{Ca(OH)}_2 \rightarrow 2 \text{LiOH} + \text{CaCO}_3$$Li2​CO3​+Ca(OH)2​→2LiOH+CaCO3​

Electrochemical Conversion: High-purity this compound can also be produced by the electrochemical conversion of lithium sulfate or lithium chloride solutions.

Barium Hydroxide Method: Another method involves reacting lithium sulfate with barium hydroxide, resulting in high-purity this compound and barium sulfate as a by-product.

Industrial Production Methods: The industrial production of this compound typically involves the causticization of lithium carbonate due to its relatively low capital and operating costs, straightforward procedures, and good product quality .

Types of Reactions:

Lithium hydroxide reacts with sulfuric acid to form lithium sulfate and water:

Double Displacement Reaction: $$2 \text{LiOH} + \text{H}_2\text{SO}_4 \rightarrow \text{Li}_2\text{SO}_4 + 2 \text{H}_2\text{O}$$2LiOH+H2​SO4​→Li2​SO4​+2H2​O

It reacts with carbon dioxide to form lithium carbonate and water:

Exothermic Reaction: $$2 \text{LiOH} + \text{CO}_2 \rightarrow \text{Li}_2\text{CO}_3 + \text{H}_2\text{O}$$2LiOH+CO2​→Li2​CO3​+H2​O

Common Reagents and Conditions:

Sulfuric Acid: Used in double displacement reactions.

Carbon Dioxide: Used in exothermic reactions.

Major Products:

Lithium Sulfate: Formed from the reaction with sulfuric acid.

Lithium Carbonate: Formed from the reaction with carbon dioxide.

Scientific Research Applications

Lithium hydroxide monohydrate has numerous applications in scientific research and industry:

Energy Storage: It is a key component in lithium-ion batteries, contributing significantly to the performance and energy density of these batteries.

Carbon Dioxide Scrubbing: Used in life-support systems to remove carbon dioxide from enclosed environments such as spacecraft and submarines.

Lubricating Greases: Used in the manufacture of lithium-based greases that offer superior high-temperature stability.

Ceramics and Glass Manufacturing: Helps reduce melting temperatures and enhance physical properties.

Metallurgy: Used as a flux for the production of aluminum, magnesium, and other non-ferrous alloys.

Synthesis of Lithium Soaps: Used in industrial lubricants and greases.

Comparison with Similar Compounds

Sodium Hydroxide (NaOH): A strong base used in various industrial processes but less preferred in battery applications due to lower energy density.

Potassium Hydroxide (KOH): Another strong base with similar applications but different solubility and reactivity properties.

Calcium Hydroxide (Ca(OH)₂): Used in the causticization process to produce lithium hydroxide but has different solubility and reactivity characteristics.

Uniqueness: Lithium hydroxide monohydrate is unique due to its high solubility in water and its critical role in the production of lithium-ion batteries, which are essential for modern portable electronics and electric vehicles .

Customer Q & A

Q1: What is the molecular formula and weight of lithium hydroxide monohydrate?

A1: this compound has the molecular formula LiOH·H2O. Its molecular weight is 41.96 g/mol.

Q2: Are there spectroscopic techniques used to characterize this compound?

A2: Yes, researchers commonly utilize Infrared (IR) and Raman spectroscopy to characterize this compound. These techniques provide valuable information about the vibrational modes of the molecule, helping to identify its structural features and study its behavior under various conditions, such as high pressure. [, , ]

Q3: What is the stability of this compound under different conditions?

A3: this compound is stable at ambient temperatures but undergoes dehydration at elevated temperatures. [, ] Studies have shown that it undergoes a phase transition at high pressures, around 90 kbar, potentially involving the formation of weak hydrogen bonds. [, ]

Q4: Are there any concerns regarding the compatibility of this compound with other materials?

A4: While generally stable, this compound's strong alkaline nature necessitates careful consideration of material compatibility in specific applications. For instance, its use in concrete requires controlling the sulfate content to prevent adverse reactions. []

Q5: What are some prominent applications of this compound?

A5: this compound serves as a crucial precursor in lithium-ion battery production, particularly for synthesizing cathode materials like lithium carbonate. [, , , ] It also finds applications in manufacturing lubricating greases, thanks to its ability to react with fatty acids. [, , , ]

Q6: Can this compound be used for CO2 capture?

A6: Yes, this compound acts as a CO2 absorbent and has potential in carbon capture technologies. Its reaction with CO2 leads to the formation of lithium carbonate. [] Researchers are exploring this characteristic for applications like CO2 scrubbing in spacecraft and submarines.

Q7: What are the advantages of using this compound in grease formulation?

A7: Utilizing this compound in grease formulations offers several benefits, including good high-temperature performance, enhanced mechanical stability, and improved anti-wear properties. [, ] It contributes to the grease's desirable characteristics, such as high dropping point and resistance to oxidation.

Q8: How is this compound typically produced?

A8: Several methods exist for producing this compound. Common approaches include reacting lithium carbonate with calcium oxide [], metathesis reaction of lithium sulfate with caustic soda [], and electrolysis of lithium chloride solutions. []

Q9: Are there any novel processes for extracting this compound from natural sources?

A9: Yes, researchers are actively exploring new techniques for extracting this compound from sources like spodumene, a lithium-rich mineral. Outotec has developed a direct leach process using soda ash, offering a potentially more sustainable and efficient method. []

Q10: What are the environmental implications of this compound production?

A11: The production of this compound, like many industrial processes, can have environmental impacts. [] These might include wastewater discharge, energy consumption, and the generation of byproducts. Therefore, researchers and industry professionals are continually seeking ways to minimize the environmental footprint of this compound production, such as recycling waste streams and adopting cleaner technologies. [, , ]

Q11: What are the prospects for recycling this compound?

A12: Recycling this compound, particularly from spent lithium-ion batteries, is crucial for resource sustainability and minimizing environmental impact. [, ] Research is ongoing to develop efficient and cost-effective methods for recovering lithium from end-of-life batteries.

Q12: Are there any other notable applications or research areas related to this compound?

A13: Beyond its use in batteries and greases, this compound finds application in various research domains. For instance, scientists are investigating its ability to mitigate alkali-silica reactivity (ASR) in concrete. [, , ] Studies have shown that incorporating lithium compounds, including this compound, can reduce the expansion caused by ASR, improving the durability of concrete structures.

Q13: How is computational chemistry being applied in this compound research?

A14: Computational methods are instrumental in understanding the properties and behavior of this compound. Researchers utilize techniques like Density Functional Theory (DFT) calculations to investigate the material's vibrational spectra and gain insights into its structural changes under different conditions. [] These computational studies complement experimental findings and provide valuable information for optimizing its applications.